molecular formula C14H20N4O3S B7639892 4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide

4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide

Cat. No. B7639892
M. Wt: 324.40 g/mol
InChI Key: XBESSQSLKHVLDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide, also known as ADIPS, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds, which have been widely used as antibiotics and diuretics in the pharmaceutical industry. ADIPS has been found to possess a unique set of properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in disease processes. For example, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the growth and metastasis of cancer cells. This compound has also been shown to inhibit the aggregation of amyloid beta and alpha-synuclein, which are involved in the development of Alzheimer's and Parkinson's disease, respectively.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are still being studied, but studies have suggested that it has a low toxicity profile and minimal side effects. This compound has been shown to have a good pharmacokinetic profile, meaning that it is easily absorbed and distributed throughout the body. It has also been shown to have a long half-life, which means that it stays in the body for a longer period of time.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide in lab experiments is that it has a unique set of properties that make it a promising candidate for the development of new therapies. It has been shown to have a low toxicity profile and minimal side effects, which makes it a safer alternative to other compounds that have been used in the past. However, one limitation of using this compound in lab experiments is that it requires specialized equipment and expertise to synthesize and study.

Future Directions

There are several future directions for research on 4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide. One area of research could focus on the development of new cancer therapies that use this compound as a primary component. Another area of research could focus on the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, research could focus on the development of new methods for synthesizing this compound that are more efficient and cost-effective. Overall, the potential applications of this compound in the field of medicine are vast, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of 4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for synthesizing this compound is the reaction of 2-aminoindan-1-one with piperazine and sulfamic acid. This reaction results in the formation of this compound as a white crystalline solid.

Scientific Research Applications

4-(2-Amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide has been the subject of several scientific studies due to its potential therapeutic applications. One area of research has focused on the use of this compound as a potential treatment for cancer. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This makes this compound a promising candidate for the development of new cancer therapies.
Another area of research has focused on the use of this compound as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can inhibit the aggregation of amyloid beta, a protein that is associated with Alzheimer's disease, and alpha-synuclein, a protein that is associated with Parkinson's disease. This makes this compound a promising candidate for the development of new treatments for these diseases.

properties

IUPAC Name

4-(2-amino-1,3-dihydroindene-2-carbonyl)piperazine-1-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N4O3S/c15-14(9-11-3-1-2-4-12(11)10-14)13(19)17-5-7-18(8-6-17)22(16,20)21/h1-4H,5-10,15H2,(H2,16,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBESSQSLKHVLDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C(=O)C2(CC3=CC=CC=C3C2)N)S(=O)(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.